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Compound of Interest

Compound Name: Diisopropyl succinate

Cat. No.: B1582463

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of diisopropyl succinate (CAS 924-88-9). It is
intended to be a valuable resource for professionals in research, and drug development. This
document summarizes key quantitative data in structured tables, outlines detailed experimental
methodologies for property determination, and presents logical and metabolic pathways
through Graphviz diagrams. Diisopropyl succinate, a diester of succinic acid and isopropanol,
finds applications as a solvent, in fragrance formulations, and notably as an internal electron
donor in Ziegler-Natta catalysts for polypropylene production. While direct biological signaling
pathways for diisopropyl succinate are not extensively documented, its hydrolysis to
succinate, a key intermediate in the citric acid (TCA) cycle, suggests potential involvement in
cellular metabolism and related signaling cascades.

Physicochemical Data

The physicochemical properties of diisopropyl succinate are summarized below. It is
important to note that minor variations in reported values exist across different sources, which
may be attributed to different experimental conditions or purities of the samples tested.

Identification and Structure
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Parameter Value Reference

Chemical Name Diisopropyl succinate [1112][3]

Succinic acid diisopropy! ester,
Synonyms _ _ [2][3]
dipropan-2-yl butanedioate

CAS Number 924-88-9 [1]
Molecular Formula C10H1804 [1]
Molecular Weight 202.25 g/mol [1]
CC(C)OC(=0O)CCC(=0)0C(C
SMILES ) (C)OC(=0)CCC(=0)OC(C) 2]

1S/C10H1804/c1-7(2)13-
InChl 9(11)5-6-10(12)14-8(3)4/h7- 2]
8H,5-6H2,1-4H3

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.guidechem.com/encyclopedia/diisopropyl-succinate-dic7347.html
https://www.benchchem.com/product/b1582463
https://www.echemi.com/sds/diisopropylsuccinate-pid_Rock36788.html
https://www.benchchem.com/product/b1582463
https://www.echemi.com/sds/diisopropylsuccinate-pid_Rock36788.html
https://www.guidechem.com/encyclopedia/diisopropyl-succinate-dic7347.html
https://www.guidechem.com/encyclopedia/diisopropyl-succinate-dic7347.html
https://www.guidechem.com/encyclopedia/diisopropyl-succinate-dic7347.html
https://www.benchchem.com/product/b1582463
https://www.benchchem.com/product/b1582463
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Appearance Colorless liquid [1]
Odor Faint, fruity [1]
Density 0.99 - 1.004 g/cm3 at 25 °C [4]
Boiling Point 228 °C at 760 mmHg [1]

_ _ Not clearly defined; listed as
Melting Point o [1]
liquid at room temperature

Flash Point 96.3 °C (Closed Cup) [1]
Vapor Pressure 0.0752 mmHg at 25 °C [1]
Refractive Index 1.417 - 1.428 at 20 °C [1]

- Sparingly soluble in water;
Solubility ] ] [1]
soluble in organic solvents

logP (Octanol/Water Partition _
o 1.5 -1.985 (estimated) [5]
Coefficient)

Topological Polar Surface Area

52.6 A2 [6]
(TPSA)

Experimental Protocols

Detailed experimental protocols for the determination of key physicochemical properties of
liquid esters like diisopropyl succinate are outlined below. These are generalized procedures
and may require optimization based on specific laboratory conditions and equipment.

Synthesis of Diisopropyl Succinate

A common method for the synthesis of diisopropyl succinate is through the Fischer
esterification of succinic acid with isopropanol, using an acid catalyst.[2]

Materials:

e Succinic acid
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* Isopropanol (in excess)

e Concentrated sulfuric acid (catalyst)

o Dehydrating agent (e.g., anhydrous sodium sulfate)
e Sodium bicarbonate solution (5%)

 Brine (saturated NaCl solution)

« Organic solvent for extraction (e.qg., diethyl ether)
Procedure:

 In a round-bottom flask equipped with a reflux condenser and a drying tube, combine
succinic acid, an excess of isopropanol, and a catalytic amount of concentrated sulfuric acid.

[7]

o Heat the mixture to reflux for several hours to drive the reaction towards completion.[7] The
progress of the reaction can be monitored by techniques such as thin-layer chromatography.

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.[7]

o Dry the organic layer over a suitable drying agent like anhydrous sodium sulfate.

« Filter to remove the drying agent and remove the excess isopropanol and extraction solvent
under reduced pressure using a rotary evaporator.

» Purify the resulting crude diisopropyl succinate by distillation to obtain the final product.[7]

Determination of Boiling Point

The boiling point can be determined using a distillation apparatus or a micro-method with a
Thiele tube.[8][9]

Thiele Tube Method:
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e Place a small amount of diisopropyl succinate into a small test tube.
 Invert a sealed-end capillary tube into the test tube containing the liquid.
 Attach the test tube to a thermometer.

o Heat the arm of the Thiele tube containing mineral oil gently.[9]

e Observe for a continuous stream of bubbles emerging from the capillary tube.

* Remove the heat and record the temperature at which the liquid is drawn back into the
capillary tube. This temperature is the boiling point.[9]

Determination of Density

The density of liquid diisopropyl succinate can be determined by measuring the mass of a
known volume.[10]

Procedure:

Accurately weigh a clean and dry pycnometer (specific gravity bottle).
« Fill the pycnometer with diisopropyl succinate, ensuring no air bubbles are present.

o Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach
thermal equilibrium.

o Carefully remove any excess liquid from the capillary opening.
» Weigh the filled pycnometer.

e The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of liquids.[11][12]

Procedure:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1582463?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1582463?utm_src=pdf-body
https://sites.allegheny.edu/chemistry//files/2022/07/F2022DensityProcedure-1.pdf
https://www.benchchem.com/product/b1582463?utm_src=pdf-body
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/exp/4_refractive_index.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.
Place a few drops of diisopropyl succinate onto the prism of the refractometer.

Close the prism and allow the sample to reach the temperature of the instrument (typically
20 °C), which is often controlled by a water bath.

Adjust the light source and focus the eyepiece to observe the borderline between the light
and dark fields.

Align the borderline with the crosshairs in the eyepiece.

Read the refractive index value from the scale.

Determination of Flash Point

The closed-cup method, such as with a Pensky-Martens apparatus, is a standard procedure to
determine the flash point of combustible liquids.[13][14][15]

Procedure:

Place the sample of diisopropyl succinate into the test cup of the apparatus.
Close the lid and begin to heat the sample at a slow, constant rate while stirring.[13]

At regular temperature intervals, apply an ignition source (a small flame) into the vapor
space above the liquid.[13]

The flash point is the lowest temperature at which the vapors of the liquid ignite momentarily
upon the application of the ignition source.[13]

Logical and Metabolic Pathways
Synthesis of Diisopropyl Succinate

The synthesis of diisopropyl succinate is a straightforward acid-catalyzed esterification

reaction.
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Synthesis of Diisopropyl Succinate via Fischer Esterification.

Role in Ziegler-Natta Catalysis

Diisopropyl succinate can act as an internal electron donor in Ziegler-Natta catalyst systems
used for polypropylene production.[16][17][18] It modulates the catalyst's stereospecificity,
leading to polymers with desired properties.
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Role of Diisopropyl Succinate in Ziegler-Natta Catalysis.

Potential Metabolic Fate and Role of Succinate

While there is limited direct research on the metabolic pathways of diisopropyl succinate, it is
plausible that it undergoes hydrolysis in a biological system, catalyzed by esterases, to yield
succinate and isopropanol.[2] Succinate is a central metabolite in the citric acid (TCA) cycle.

[19]
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Potential Metabolic Fate of Diisopropyl Succinate.

Succinate itself is not just a metabolic intermediate but also a signaling molecule.[20][21] An
accumulation of succinate can lead to the stabilization of Hypoxia-Inducible Factor 1-alpha
(HIF-1a), even under normoxic conditions, which can influence inflammatory responses and
has been implicated in cancer metabolism.[20] The potential for diisopropyl succinate to
influence these pathways would depend on its absorption, distribution, and rate of hydrolysis to
succinate in vivo.

Safety and Handling

Diisopropyl succinate is generally considered to have low toxicity.[1] However, it can be
irritating to the eyes, respiratory system, and skin.[1] It is recommended to handle this chemical
in a well-ventilated area and to use appropriate personal protective equipment, including gloves
and safety glasses.[3] Some data suggests it may be harmful to aquatic life with long-lasting
effects.[6][22]

Conclusion

Diisopropyl succinate is a well-characterized diester with established industrial applications.
This guide has provided a detailed summary of its physicochemical properties, along with
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standardized protocols for their determination. While its direct biological activity is an area
requiring further investigation, its potential hydrolysis to succinate, a key metabolic and
signaling molecule, opens avenues for research in drug development and cellular biology. The
provided diagrams offer a clear visualization of its synthesis, its role in catalysis, and its
potential metabolic significance, serving as a foundational resource for scientists and
researchers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Olefin_Polymerization_with_Ziegler-Natta_Catalyst
https://en.wikipedia.org/wiki/Citric_acid_cycle
https://pmc.ncbi.nlm.nih.gov/articles/PMC10556696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10556696/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705220/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8705220/
https://www.sigmaaldrich.com/JP/en/sds/aldrich/cds013595?userType=undefined
https://www.benchchem.com/product/b1582463#diisopropyl-succinate-cas-924-88-9-physicochemical-data
https://www.benchchem.com/product/b1582463#diisopropyl-succinate-cas-924-88-9-physicochemical-data
https://www.benchchem.com/product/b1582463#diisopropyl-succinate-cas-924-88-9-physicochemical-data
https://www.benchchem.com/product/b1582463#diisopropyl-succinate-cas-924-88-9-physicochemical-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

